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Compound of Interest

Compound Name: 2,5-Dichlorostyrene

CAS No.: 1123-84-8

Cat. No.: B075448

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 2,5-Dichlorostyrene, a substituted styrene

monomer with significant applications in polymer chemistry and as a building block in organic

synthesis. This document will cover its fundamental chemical and physical properties, safety

considerations, and key applications, offering a valuable resource for professionals in research

and development.

Core Chemical Identifiers and Properties
2,5-Dichlorostyrene, also known as 1,4-dichloro-2-ethenylbenzene, is a chlorinated aromatic

hydrocarbon. Its unique molecular structure, featuring a vinyl group and two chlorine atoms on

the benzene ring, imparts specific reactivity and properties that are leveraged in various

scientific and industrial applications.
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Property Value Source

CAS Number 1123-84-8 [1][2][3][4]

Molecular Formula C₈H₆Cl₂ [1][2][5]

Molecular Weight 173.04 g/mol [1]

Alternate Names 1,4-Dichloro-2-vinylbenzene [2]

Physicochemical Data
A thorough understanding of the physicochemical properties of 2,5-Dichlorostyrene is

essential for its safe handling, storage, and application in experimental design.

Property Value Source

Density 1.242 g/cm³ [2][4]

Boiling Point 230.7 °C at 760 mmHg [2]

Melting Point 8 °C [2][4]

Flash Point 95.2 °C [2]

Refractive Index 1.589 [2]

Vapor Pressure 0.0983 mmHg at 25 °C [2]

Synthesis and Reactivity
The synthesis of 2,5-Dichlorostyrene typically involves the dehydration of the corresponding

phenylethanol or the dehydrohalogenation of a haloethylbenzene. The presence of the vinyl

group allows it to readily undergo polymerization and other addition reactions, while the

chlorine substituents on the aromatic ring influence its electronic properties and provide sites

for nucleophilic substitution reactions.

Polymerization Workflow
The primary application of 2,5-Dichlorostyrene is in the synthesis of specialty polymers. The

polymerization process can be initiated through various mechanisms, including free radical,
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cationic, and anionic polymerization. The resulting poly(2,5-dichlorostyrene) exhibits distinct

thermal and mechanical properties due to the presence of the chlorine atoms.
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Caption: A generalized workflow for the free-radical polymerization of 2,5-Dichlorostyrene.

Spectroscopic Analysis
Characterization of 2,5-Dichlorostyrene and its polymeric derivatives relies on standard

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

confirming the molecular structure and purity of the monomer.

Infrared (IR) Spectroscopy: IR spectra provide information about the characteristic vibrational

frequencies of the functional groups present, such as the C=C stretching of the vinyl group

and the C-Cl stretching of the chlorinated benzene ring.[6]

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern, further confirming the identity of the compound.[1]

Safety and Handling
As with all chlorinated hydrocarbons, 2,5-Dichlorostyrene should be handled with appropriate

safety precautions in a well-ventilated laboratory fume hood. Personal protective equipment,

including gloves, safety glasses, and a lab coat, is mandatory. For detailed safety information, it

is imperative to consult the Safety Data Sheet (SDS) provided by the supplier.
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Applications in Research and Development
The unique properties of 2,5-Dichlorostyrene and its polymers make them valuable in several

areas:

Specialty Polymers and Copolymers: The incorporation of 2,5-Dichlorostyrene into

polymers can enhance their thermal stability, flame retardancy, and refractive index.

Organic Synthesis: The vinyl group and the chlorinated aromatic ring serve as reactive

handles for further chemical modifications, making it a useful intermediate in the synthesis of

more complex molecules, including pharmaceutical precursors.

Material Science: Its polymers are investigated for applications in optical materials and

specialty plastics.

Conclusion
2,5-Dichlorostyrene is a versatile monomer with a well-defined set of chemical and physical

properties. Its ability to undergo polymerization and serve as a precursor in organic synthesis

makes it a compound of interest for researchers and professionals in polymer chemistry,

material science, and drug development. A comprehensive understanding of its characteristics,

reactivity, and safety protocols is essential for its effective and safe utilization in the laboratory

and in industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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